Cas no 2229594-02-7 (3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole)

• Product Name: 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole
• CAS No: 2229594-02-7
• MF: C₇H₈F₂N₂
• MW: 158.148628234863
• CID: 6300818
• PubChem ID: 59499487
• Update Time: 2025-06-12

3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole
• GNZFGFREEPTCMY-UHFFFAOYSA-N
• SCHEMBL12340657
• 3-(difluoromethyl)-4-ethenyl-1-methylpyrazole
• EN300-1974011
• 2229594-02-7

• Inchi： 1S/C7H8F2N2/c1-3-5-4-11(2)10-6(5)7(8)9/h3-4,7H,1H2,2H3
• InChI Key： GNZFGFREEPTCMY-UHFFFAOYSA-N
• SMILES： FC(C1C(C=C)=CN(C)N=1)F

Computed Properties

• Exact Mass: 158.06555459g/mol
• Monoisotopic Mass: 158.06555459g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 17.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole

Recent Advances in the Study of 3-(Difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole (CAS: 2229594-02-7)

3-(Difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole (CAS: 2229594-02-7) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile building block in the synthesis of novel agrochemicals and pharmaceuticals. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and biological activities.

The compound's unique structural features, including the difluoromethyl group and the ethenyl substituent, contribute to its reactivity and potential as a key intermediate in medicinal chemistry. Recent synthetic methodologies have optimized the production of 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole, enabling its broader application in drug discovery programs. Notably, its role in the development of fungicides and anti-inflammatory agents has been a focal point of recent investigations.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the synthesis of novel pyrazole-based inhibitors targeting specific enzymes involved in inflammatory pathways. The study reported a significant reduction in inflammatory markers in preclinical models, suggesting potential therapeutic applications for autoimmune diseases.

Another important development comes from the agrochemical sector, where 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole has shown remarkable fungicidal activity against a broad spectrum of plant pathogens. Field trials conducted in 2023 revealed its superior performance compared to conventional fungicides, particularly in controlling powdery mildew and rust diseases in cereal crops. The compound's mode of action appears to involve inhibition of fungal mitochondrial respiration, offering a novel target for crop protection strategies.

From a chemical perspective, recent computational studies have provided valuable insights into the compound's molecular interactions and stability. Density functional theory (DFT) calculations have elucidated the electronic effects of the difluoromethyl group on the pyrazole ring's reactivity, explaining its preferential sites for nucleophilic attack. These findings are crucial for designing more efficient synthetic routes and derivatives with enhanced biological activity.

Looking forward, the versatility of 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole continues to inspire new research directions. Current investigations are exploring its potential in metal-organic frameworks (MOFs) for catalytic applications, as well as its use in the development of fluorescent probes for biological imaging. The compound's unique combination of stability and reactivity makes it particularly attractive for these emerging applications.

In conclusion, 3-(difluoromethyl)-4-ethenyl-1-methyl-1H-pyrazole (CAS: 2229594-02-7) represents a promising scaffold with diverse applications in both pharmaceutical and agrochemical research. The recent advancements in its synthesis and application underscore its growing importance in chemical biology. Future research will likely uncover additional utilities for this versatile compound, potentially leading to novel therapeutic agents and agricultural solutions.